Cas no 2137136-14-0 (Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis)

• Product Name: Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis
• CAS No: 2137136-14-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 4639687
• Update Time: 2025-10-29

Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 3-fluoro-1-phenyl-, trans-
• Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis

• Inchi： 1S/C11H14FN/c12-10-6-11(7-10,8-13)9-4-2-1-3-5-9/h1-5,10H,6-8,13H2/t10-,11+
• InChI Key： LOCFLTYDPJCCHI-PHIMTYICSA-N
• SMILES： [C@]1(C2=CC=CC=C2)(CN)C[C@@H](F)C1

Additional information on Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis

Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis

The compound Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis (CAS No: 2137136-14-0) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclobutanes, which are known for their strained ring systems and unique reactivity. The presence of a fluorine atom at the 3-position of the cyclobutane ring introduces additional electronic effects, making this compound particularly interesting for researchers in the field of medicinal chemistry.

Recent studies have highlighted the importance of cyclobutane derivatives in drug design due to their ability to modulate protein-protein interactions (PPIs). The cis configuration of this compound plays a critical role in its stereochemical properties, which are essential for its biological activity. The phenyl group attached to the cyclobutane ring enhances the molecule's lipophilicity, making it more likely to cross cellular membranes and interact with target proteins.

The synthesis of Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis involves a multi-step process that includes the formation of the cyclobutane ring via [2+2] cycloaddition reactions or other strain-inducing methods. The introduction of the fluorine atom and the phenyl group requires precise control over reaction conditions to ensure high stereochemical fidelity. Researchers have explored various catalysts and reaction pathways to optimize the synthesis of this compound, making it more accessible for large-scale production.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential modulator of PPIs. Its ability to bind to specific protein targets makes it a candidate for treating diseases such as cancer and neurodegenerative disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of this compound with unprecedented accuracy, further accelerating its development as a therapeutic agent.

The cis configuration of this compound is not only critical for its biological activity but also influences its physical properties, such as solubility and stability. Understanding these properties is essential for designing effective drug delivery systems and ensuring the compound's efficacy in vivo. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, to characterize the molecular structure and confirm its stereochemistry.

Moreover, the fluorine atom in Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis contributes significantly to its electronic properties. Fluorine's electronegativity can alter the electronic environment around the molecule, potentially enhancing its reactivity towards certain biochemical pathways. This makes it an attractive candidate for exploring novel therapeutic mechanisms.

In conclusion, Rac[(1r,3r)-3-fluoro-1-phenylcyclobutyl]methanamine, cis (CAS No: 2137136-14-0) is a versatile compound with immense potential in drug discovery and development. Its unique structure, stereochemical properties, and biological activity make it a focal point for researchers aiming to address unmet medical needs. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play a pivotal role in the future of medicinal chemistry.